Cas no 2680741-79-9 (tert-butyl N-5-bromo-2-(prop-2-en-1-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(prop-2-en-1-yloxy)phenylcarbamate
• CAS No: 2680741-79-9
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 5622612
• PubChem ID: 165924311
• Update Time: 2023-11-27

tert-butyl N-5-bromo-2-(prop-2-en-1-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295161
• tert-butyl N-[5-bromo-2-(prop-2-en-1-yloxy)phenyl]carbamate
• 2680741-79-9
• tert-butyl N-5-bromo-2-(prop-2-en-1-yloxy)phenylcarbamate

• Inchi： 1S/C14H18BrNO3/c1-5-8-18-12-7-6-10(15)9-11(12)16-13(17)19-14(2,3)4/h5-7,9H,1,8H2,2-4H3,(H,16,17)
• InChI Key： IUBPBYSLJBXYPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)OCC=C

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų